Cas no 52816-02-1 (Ethyl 3-(1H-indol-3-yl)-3-oxopropanoate)
52816-02-1 structure
Product Name:Ethyl 3-(1H-indol-3-yl)-3-oxopropanoate
CAS No:52816-02-1
MF:C13H13NO3
MW:231.247223615646
MDL:MFCD00450769
CID:937511
PubChem ID:747438
Update Time:2025-04-19
Ethyl 3-(1H-indol-3-yl)-3-oxopropanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(1H-indol-3-yl)-3-oxopropanoate
- 3-(1h-indol-3-yl)-3-oxo-propionic acid ethyl ester
- b-Oxo-1H-indole-3-propanoic acid ethyl ester
- ethyl 3-(1H-indol-3-yl)-3-oxopropanoate(SALTDATA: FREE)
- ETHYL 3-(1H-INDOL-3-YL)-3-OXO-PROPIONATE
- 52816-02-1
- MFCD00450769
- Ethyl3-(1H-indol-3-yl)-3-oxopropanoate
- CBDivE_000630
- A829263
- AKOS000623563
- DB-028930
- CS-0341369
- C78282
- AB06010
- STL373809
- CCA81602
- TimTec1_006548
- Oprea1_265662
- HMS1552J14
- SCHEMBL4813460
- AB00073805-01
- Ethyl 3-(1H-indol-3-yl)-3-oxopropionate
- ethyl 3-indol-3-yl-3-oxopropanoate
- CCG-112222
- Oprea1_115204
- BS-38018
-
- MDL： MFCD00450769
- Inchi： 1S/C13H13NO3/c1-2-17-13(16)7-12(15)10-8-14-11-6-4-3-5-9(10)11/h3-6,8,14H,2,7H2,1H3
- InChI Key： OWQVISRKOOQTHQ-UHFFFAOYSA-N
- SMILES： O(CC)C(CC(C1=CNC2C=CC=CC1=2)=O)=O
Computed Properties
- Exact Mass: 231.09000
- Monoisotopic Mass: 231.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 59.2Ų
Experimental Properties
- PSA: 59.16000
- LogP: 2.30380
Ethyl 3-(1H-indol-3-yl)-3-oxopropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0026-1g |
Ethyl 3-(1H-indol-3-yl)-3-oxo-propionate |
52816-02-1 | 97% | 1g |
1187.26CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0026-5g |
Ethyl 3-(1H-indol-3-yl)-3-oxo-propionate |
52816-02-1 | 97% | 5g |
5071.29CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0026-500mg |
Ethyl 3-(1H-indol-3-yl)-3-oxo-propionate |
52816-02-1 | 97% | 500mg |
1017.65CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0026-250mg |
Ethyl 3-(1H-indol-3-yl)-3-oxo-propionate |
52816-02-1 | 97% | 250mg |
831.08CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0026-100mg |
Ethyl 3-(1H-indol-3-yl)-3-oxo-propionate |
52816-02-1 | 97% | 100mg |
746.28CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0026-50mg |
Ethyl 3-(1H-indol-3-yl)-3-oxo-propionate |
52816-02-1 | 97% | 50mg |
661.47CNY | 2021-05-08 | |
| TRC | E903473-50mg |
Ethyl 3-(1H-Indol-3-yl)-3-oxopropanoate |
52816-02-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E903473-100mg |
Ethyl 3-(1H-Indol-3-yl)-3-oxopropanoate |
52816-02-1 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E903473-500mg |
Ethyl 3-(1H-Indol-3-yl)-3-oxopropanoate |
52816-02-1 | 500mg |
$ 230.00 | 2022-06-05 | ||
| abcr | AB217929-250 mg |
Ethyl 3-(1H-indol-3-yl)-3-oxopropanoate, 95%; . |
52816-02-1 | 95% | 250MG |
€183.40 | 2022-06-11 |
Ethyl 3-(1H-indol-3-yl)-3-oxopropanoate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:52816-02-1)Ethyl 3-(1H-indol-3-yl)-3-oxopropanoate
Order Number:A829263
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:11
Price ($):927.0
Email:sales@amadischem.com
Ethyl 3-(1H-indol-3-yl)-3-oxopropanoate Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:52816-02-1)Ethyl 3-(1H-indol-3-yl)-3-oxopropanoate
Purity:99%
Quantity:5g
Price ($):927.0